rac-(1r,4r)-4-methoxycyclohexan-1-ol, trans
Overview
Description
The compound “rac-(1r,4r)-4-methoxycyclohexan-1-ol, trans” is likely a type of organic compound known as a cyclohexanol, which is a subcategory of alcohols. Cyclohexanols are compounds containing a cyclohexane ring which bears an alcohol group .
Synthesis Analysis
While specific synthesis methods for “rac-(1r,4r)-4-methoxycyclohexan-1-ol, trans” were not found, similar compounds are often synthesized through processes such as reduction of corresponding ketones or by using a single transaminase biocatalyst in whole-cell, soluble or immobilized form .Molecular Structure Analysis
The molecular structure of “rac-(1r,4r)-4-methoxycyclohexan-1-ol, trans” would likely involve a cyclohexane ring with a methoxy (–OCH3) group and a hydroxyl (–OH) group attached. The “rac-” prefix indicates that the compound is a racemic mixture, meaning it contains equal amounts of left- and right-handed enantiomers of the cyclohexanol .Chemical Reactions Analysis
The chemical reactions involving “rac-(1r,4r)-4-methoxycyclohexan-1-ol, trans” would depend on the conditions and reagents present. As an alcohol, it could potentially undergo reactions typical of alcohols, such as esterification or oxidation .Physical And Chemical Properties Analysis
The physical and chemical properties of “rac-(1r,4r)-4-methoxycyclohexan-1-ol, trans” would depend on its specific structure. Factors such as polarity, molecular weight, and functional groups (like the methoxy and hydroxyl groups) would influence properties like solubility, boiling point, melting point, and reactivity .Scientific Research Applications
Synthesis and Structural Analysis
Sila-venlafaxine Synthesis and Analysis : The study focused on synthesizing and analyzing sila-venlafaxine, a silicon analogue of rac-venlafaxine, and its derivatives. Various compounds were synthesized, characterized by NMR, and subjected to crystal structure analyses. The pharmacological properties, including reuptake inhibition profiles for serotonin, noradrenaline, and dopamine, were compared among the compounds (Daiss et al., 2006).
Crystallography and Enantiomeric Analysis
Kinetic Resolution and Crystallography : The reaction of epoxycyclohexane with pyrazole yielded rac-1, which showed strong intermolecular H-bonds in its solid-state structure. Enantioselective acylation and crystallization were used to obtain enantiomerically pure compounds, with the absolute configuration confirmed by X-ray structure analysis (Barz, Herdtweck, & Thiel, 1996).
Pharmacological Characterization of Derivatives
Pharmacological Characterization of Desmethoxy-sila-venlafaxine : This study synthesized and analyzed rac-Desmethoxy-sila-venlafaxine, a derivative of sila-venlafaxine, comparing its pharmacological properties with those of other derivatives. The focus was on understanding the selectivity profiles related to serotonin, noradrenaline, and dopamine reuptake inhibition (Daiß et al., 2006).
Molecular Signaling and Cell Regulation
Rac and Rho in Hypertrophic Signaling : Rac and Rho GTPases were highlighted for their roles in hypertrophic signaling and cardiovascular function. The study reviewed the evolution of knowledge regarding these molecules in hypertrophic and heart failure contexts, focusing on their downstream targets and signaling pathways (Brown, Del Re, & Sussman, 2006).
Chemical Synthesis and Stereochemistry
Synthesis and Stereochemistry of Cyclohexanols : Various studies focused on synthesizing cyclohexanols and their derivatives, exploring kinetic resolutions, enantioselectivities, and structural analyses. These studies provide insights into the chemical synthesis, stereochemistry, and potential applications of these compounds in different scientific domains (Kozhushkov et al., 2005), (Kozhushkov et al., 2005).
Enzymatic Resolutions and Biocatalysis
Enzymatic Resolutions Using Lipase : Studies focused on the enzymatic resolution of various cyclohexanols and their derivatives, examining the enantioselectivity and efficiency of different lipase enzymes. These findings contribute to the understanding of biocatalysis and its applications in producing enantiomerically pure compounds (Fritsche et al., 1989), (Moure et al., 2014).
Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1r,4r)-4-methoxycyclohexan-1-ol, trans involves the conversion of a starting material into the desired product through a series of chemical reactions. The key steps in the synthesis pathway include the protection of a hydroxyl group, the formation of a cyclohexene ring, and the introduction of a methoxy group. The final step involves the removal of the protecting group to yield the desired product.", "Starting Materials": [ "Cyclohexanone", "Methanol", "Sodium methoxide", "Benzyl chloride", "Sodium borohydride", "Acetic acid", "Hydrochloric acid", "Sodium bicarbonate", "Sodium sulfate", "Methanol-d4" ], "Reaction": [ "Step 1: Protection of the hydroxyl group in cyclohexanone with benzyl chloride in the presence of sodium bicarbonate and acetic acid to yield benzyl cyclohexanone.", "Step 2: Reduction of benzyl cyclohexanone with sodium borohydride in methanol-d4 to yield benzyl cyclohexanol.", "Step 3: Formation of a cyclohexene ring through dehydration of benzyl cyclohexanol with hydrochloric acid to yield benzyl cyclohexene.", "Step 4: Introduction of a methoxy group through reaction of benzyl cyclohexene with sodium methoxide in methanol to yield rac-(1r,4r)-4-methoxycyclohexene.", "Step 5: Removal of the benzyl protecting group with hydrogenation over palladium on carbon in the presence of hydrogen gas to yield rac-(1r,4r)-4-methoxycyclohexan-1-ol, trans." ] } | |
CAS RN |
22188-03-0 |
Product Name |
rac-(1r,4r)-4-methoxycyclohexan-1-ol, trans |
Molecular Formula |
C7H14O2 |
Molecular Weight |
130.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
